Cas no 10232-92-5 (Butanenitrile,2,4-dihydroxy-3,3-dimethyl-)

• Product Name: Butanenitrile,2,4-dihydroxy-3,3-dimethyl-
• CAS No: 10232-92-5
• MF: C₆H₁₁NO₂
• MW: 129.157041788101
• CID: 205627
• PubChem ID: 25066
• Update Time: 2025-04-19

Butanenitrile,2,4-dihydroxy-3,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Butanenitrile,2,4-dihydroxy-3,3-dimethyl-
• (R,S)-2,4-Dihydroxy-3,3-dimethylbutyronitrile
• 2,4-Dihydroxy-3,3-dimethylbutyronitrile
• 2,4-Dihydroxy-3,3-dimethylbutanenitrile
• BRN 1749818
• DTXSID40907362
• 10232-92-5
• HYDROXYPIVALDEHYDE CYANOHYDRIN
• Butanenitrile, 2,4-dihydroxy-3,3-dimethyl-
• Q27295155
• Z8V8NFF32W
• SCHEMBL1883065
• d-2,4-dihydroxy-3,3-dimethylbutyronitrile
• BUTYRONITRILE, 2,4-DIHYDROXY-3,3-DIMETHYL-
• 3-03-00-00868 (Beilstein Handbook Reference)
• UNII-Z8V8NFF32W

• Inchi： 1S/C6H11NO2/c1-6(2,4-8)5(9)3-7/h5,8-9H,4H2,1-2H3
• InChI Key： YRISILVEKHMLPL-UHFFFAOYSA-N
• SMILES： OC(C#N)C(C)(C)CO

Computed Properties

• Exact Mass: 129.07903
• Monoisotopic Mass: 129.078979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.2
• XLogP3: -0.1

Experimental Properties

• Density: 1.1426 (rough estimate)
• Boiling Point: 239.22°C (rough estimate)
• Flash Point: 151.5°C
• Refractive Index: 1.4300 (estimate)
• PSA: 64.25
• LogP: -0.11062